Cas no 17685-52-8 (Triiron dodecarbonyl)

• Product Name: Triiron dodecarbonyl
• CAS No: 17685-52-8
• MF: C₁₂H₂₄FeO₁₂
• MW: 416.156766891479
• MDL: MFCD00135617
• CID: 50842
• PubChem ID: 24863814
• Update Time: 2025-08-05

Triiron dodecarbonyl Chemical and Physical Properties

Names and Identifiers

• Triiron dodecarbonyl
• Dodecacarbonyltriiron
• Iron dodecacarbonyl
• Triiron(0) Dodecacarbonyl
• carbon monoxide,iron,iron(2+),methanone
• Triiron dodecacarbonyl
• Fe3(CO)12
• IRON DODECARBONYL
• stabilisedwith5-10%methanol
• Triiron dodecacarbonyl,99%,stabilized
• Triiron dodecacarbonyl, stabilized, 99%
• Dodecacarbonyltriiron, 95+% (Assay on dry basis), stab. with 5-10% methanol
• Iron dodecacarbonyl(Stabilized with 5-10% methanol)
• di-mu-carbonyldecacarbonyl-triangulo-triiron
• TRIIRON DODECACARBONYL, PROTECTED WITH 5 -10% METHYL ALCOHOL
• TRI-IRONDODECACARBONYL MOISTENED WITH ME THANOL(CH3OH 5-10%

• MDL： MFCD00135617
• Inchi： 1S/12CH2O.Fe/c12*1-2;/h12*1H2;
• InChI Key： PXKRZCHBDLIXBU-UHFFFAOYSA-N
• SMILES： [Fe].C=O.C=O.C=O.C=O.C=O.C=O.C=O.C=O.C=O.C=O.C=O.C=O

Computed Properties

• Exact Mass: 515.83800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 22.9
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Density: 1.99
• Melting Point: 165 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Water Partition Coefficient: Insoluble in water. Soluble in non polar organic solvents.
• PSA: 242.76000
• LogP: -2.10870
• Solubility: Less soluble in most organic solvents
• Sensitiveness: Air Sensitive
• Vapor Pressure: No data available

Triiron dodecarbonyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H302 + H332-H370
• Warning Statement： P210-P260-P307+P311
• Hazardous Material transportation number：UN 3175
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-39/23/24/25
• Safety Instruction： S16-S26-S28-S33-S36/37/39-S45-S7/9
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R11; R23/24/25; R36/37/38
• Packing Group：II
• Safety Term：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Triiron dodecarbonyl

Comprehensive Analysis of Triiron Dodecarbonyl (CAS No. 17685-52-8): Properties, Applications, and Industry Trends

Triiron dodecarbonyl (CAS 17685-52-8), a versatile organometallic compound, has garnered significant attention in both academic research and industrial applications. Known chemically as Fe₃(CO)₁₂, this iron carbonyl cluster exhibits unique catalytic and electronic properties, making it invaluable in fields such as materials science, nanotechnology, and sustainable chemistry. Its molecular structure—comprising three iron atoms bridged by carbonyl ligands—has been extensively studied for its role in homogeneous catalysis and nanoparticle synthesis.

Recent advancements in green chemistry have spotlighted triiron dodecarbonyl as a precursor for eco-friendly catalysts. Researchers are exploring its potential in hydrogen storage and carbon capture technologies, aligning with global efforts to combat climate change. A 2023 study published in Advanced Materials highlighted its efficiency in photocatalytic water splitting, a breakthrough for renewable energy solutions. These developments address trending searches like "sustainable catalysts" and "iron-based energy materials," reflecting growing public interest.

In industrial settings, CAS 17685-52-8 is pivotal for producing high-purity iron nanoparticles, which are critical in magnetic resonance imaging (MRI) contrast agents and data storage devices. Its ability to decompose under controlled conditions enables precise nanomaterial fabrication—a topic frequently queried in AI-driven scientific databases. Notably, manufacturers prioritize triiron dodecarbonyl for its reproducibility and low toxicity compared to alternatives, addressing concerns around "safe chemical precursors."

The compound’s stability under inert atmospheres and solubility in organic solvents like tetrahydrofuran (THF) further enhance its utility. However, handling requires expertise due to its sensitivity to air and moisture—a detail often searched alongside "storage conditions for iron carbonyls." Innovations in encapsulation techniques now mitigate these challenges, expanding its commercial viability.

Looking ahead, interdisciplinary studies are probing triiron dodecarbonyl’s role in quantum dot synthesis and bioimaging probes. As industries seek alternatives to rare-earth elements, this compound’s cost-effectiveness and modular reactivity position it as a frontrunner. With over 1,200 patents referencing CAS 17685-52-8 since 2020, its intellectual property landscape underscores its strategic importance.

In summary, triiron dodecarbonyl (CAS 17685-52-8) bridges fundamental research and cutting-edge applications. From catalysis to nanotechnology, its multifaceted properties continue to inspire innovations, answering pressing queries about sustainable industrial chemistry and advanced material design.